Cas no 1337352-64-3 (2-(1-Amino-2-methylpropyl)-4-tert-butylphenol)

• Product Name: 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol
• CAS No: 1337352-64-3
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 5710877
• PubChem ID: 130151199
• Update Time: 2025-07-23

2-(1-Amino-2-methylpropyl)-4-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol
• EN300-1277074
• 1337352-64-3

• Inchi： 1S/C14H23NO/c1-9(2)13(15)11-8-10(14(3,4)5)6-7-12(11)16/h6-9,13,16H,15H2,1-5H3
• InChI Key： YOELFZPEAYPKPU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C(C)C)N)C(C)(C)C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol

Introduction to 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol (CAS No. 1337352-64-3) and Its Emerging Applications in Modern Chemistry and Biology

2-(1-Amino-2-methylpropyl)-4-tert-butylphenol, identified by the chemical identifier CAS No. 1337352-64-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs—including a tertiary butyl group at the para position relative to an amino-substituted isobutyl side chain—exhibits a range of intriguing chemical properties that make it a valuable candidate for various industrial and research applications.

The molecular architecture of 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol contributes to its versatility, enabling it to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of both an amino group and a bulky tert-butyl substituent introduces steric and electronic effects that can be exploited in designing novel chemical entities with tailored biological activities. This dual functionality has positioned the compound as a promising building block in the development of innovative therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol and its derivatives. The compound’s ability to modulate enzyme activity and interact with biological targets has been investigated in several preclinical studies. Notably, researchers have observed that modifications to the phenolic core can enhance binding affinity and selectivity, making it an attractive scaffold for drug discovery programs targeting neurological and inflammatory disorders.

One particularly compelling area of research involves the application of 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol in the development of novel antioxidants. The phenolic moiety is well-known for its radical-scavenging capabilities, which can protect cells from oxidative stress—a key factor in aging and various diseases. The incorporation of the amino-isobutyl side chain not only influences the compound’s solubility but also enhances its stability, making it more effective in biological systems. These properties have led to its investigation as a potential therapeutic agent in combating oxidative damage associated with chronic conditions.

The synthesis of 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques highlight the compound’s significance as a key intermediate in fine chemical manufacturing, where precision and efficiency are paramount.

From a regulatory perspective, CAS No. 1337352-64-3 is not classified as a hazardous or controlled substance, which simplifies its handling and commercial distribution. However, its unique chemical properties necessitate careful handling during synthesis and application to ensure safety and efficacy. Industrial-scale production requires adherence to Good Manufacturing Practices (GMP) to maintain consistency and quality control.

The future prospects for 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol are vast, particularly as computational chemistry advances enable more precise modeling of molecular interactions. By leveraging machine learning algorithms, researchers can predict how structural modifications will affect biological activity, accelerating the drug discovery process. This synergy between experimental chemistry and computational biology holds promise for unlocking new therapeutic applications.

In conclusion, 2-(1-Amino-2-methylpropyl)-4-tert-butylphenol (CAS No. 1337352-64-3) represents a fascinating compound with broad utility in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features, combined with emerging research findings, underscore its importance as a molecular scaffold for innovation. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in addressing complex chemical and biological challenges.